Cas no 136779-26-5 ((-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane)

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane structure
136779-26-5 structure
Product Name:(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane
CAS No:136779-26-5
MF:C14H28P2
MW:258.319645881653
MDL:MFCD01073771
CID:901408
PubChem ID:5702644
Update Time:2025-04-19

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Chemical and Physical Properties

Names and Identifiers

    • (-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane
    • (-)-1,2-Bis((2S,5S)-2,5-Dimethylphospholano)Ethane
    • (-)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]ethane
    • NULL
    • (S,S)-Me-BPE
    • 1,2-Bis[(2S,5S)-2,5-dimethyl-1-phospholanyl]ethane
    • MFCD01073771
    • 23B6D1OYCY
    • (S,S)-Me-bpe, (-)-
    • Bpe ligands (S,S)-me-bpe [MI]
    • CS-0106015
    • 1,2-Bis((2S,5S)-2,5-dimethylphospholan-1-yl)ethane
    • Phospholane, 1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2S,2'S,5S,5'S)-
    • UNII-23B6D1OYCY
    • Me-bpe, (S,S)-
    • 136779-26-5
    • Phospholane, 1,1'-(1,2-ethanediyl)bis(2,5-dimethyl-, (2S,2'S,5S,5'S)-
    • AKOS015910307
    • (-)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]ethane, kanata purity
    • (S,S)-Me-bpe [MI]
    • F82480
    • SCHEMBL903337
    • (2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]ethyl]-2,5-dimethylphospholane
    • (-)-1,2-Bis((2S,5S)-2,5-(dimethylphospholan-1-yl))ethane
    • Q27253738
    • (2S,5S)-1-{2-[(2S,5S)-2,5-DIMETHYLPHOSPHOLAN-1-YL]ETHYL}-2,5-DIMETHYLPHOSPHOLANE
    • DTXSID50420658
    • MDL： MFCD01073771
    • Inchi： 1S/C14H28P2/c1-11-5-6-12(2)15(11)9-10-16-13(3)7-8-14(16)4/h11-14H,5-10H2,1-4H3/t11-,12-,13-,14-/m0/s1
    • InChI Key： IRCDUOCGSIGEAI-XUXIUFHCSA-N
    • SMILES： P1(CCP2[C@@H](C)CC[C@@H]2C)[C@@H](C)CC[C@@H]1C

Computed Properties

  • Exact Mass: 258.16700
  • Monoisotopic Mass: 258.16662489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Colorless to light yellow liquid
  • Density: 0.938 g/mL at 25 °C
  • Boiling Point: 64-67 °C0.06 mm Hg
  • Refractive Index: n20/D 1.535
  • PSA: 27.18000
  • LogP: 5.09180
  • Specific Rotation: -263° ±3° (c 1, hexane)
  • Sensitiveness: Air Sensitive
  • Solubility: Insoluble in water

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Security Information

  • Hazardous Material transportation number：UN 2845 4.2/PG 1
  • WGK Germany：3
  • Hazard Category Code： 11-17
  • Safety Instruction： 24/25
  • Hazardous Material Identification： F
  • HazardClass：4.2

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Customs Data

  • HS CODE：29310099

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Pricemore >>

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abcr
AB127396-100 mg
(-)-1,2-Bis(2S,5S)-2,5-dimethylphospholano)ethane, 98% (S,S)-Me-BPE; .
 136779-26-5 98%
100 mg
 €75.30 2023-07-20
abcr
AB127396-500 mg
(-)-1,2-Bis(2S,5S)-2,5-dimethylphospholano)ethane, 98% (S,S)-Me-BPE; .
 136779-26-5 98%
500 mg
 €258.00 2023-07-20
abcr
AB127396-2 g
(-)-1,2-Bis(2S,5S)-2,5-dimethylphospholano)ethane, 98% (S,S)-Me-BPE; .
 136779-26-5 98%
2 g
 €827.00 2023-07-20
BAI LING WEI Technology Co., Ltd.
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(-)-1,2-Bis((2S,5S)-2,5-dimethylphospholano)ethane, 98+% (S,S)-Me-BPE
 136779-26-5 98+%
100mg
 ￥ 1035 2022-04-25

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Production Method

(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:136779-26-5)(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane
Order Number:A1208530
Stock Status:in Stock
Quantity:500mg/2g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):156.0/500.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:136779-26-5)(-)-1,2-bis(2s,5s)-2,5-dimethylphospholano)ethane
A1208530
Purity:99%/99%
Quantity:500mg/2g
Price ($):156.0/500.0
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